Cas no 1603015-74-2 (2-(2-iodo-1-phenylethoxy)methyloxolane)
2-(2-iodo-1-phenylethoxy)methyloxolane Chemical and Physical Properties
Names and Identifiers
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- 2-(2-iodo-1-phenylethoxy)methyloxolane
- EN300-1134218
- 1603015-74-2
- 2-[(2-iodo-1-phenylethoxy)methyl]oxolane
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- Inchi: 1S/C13H17IO2/c14-9-13(11-5-2-1-3-6-11)16-10-12-7-4-8-15-12/h1-3,5-6,12-13H,4,7-10H2
- InChI Key: SVULLHAWBNVUMS-UHFFFAOYSA-N
- SMILES: ICC(C1C=CC=CC=1)OCC1CCCO1
Computed Properties
- Exact Mass: 332.02733g/mol
- Monoisotopic Mass: 332.02733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 18.5Ų
2-(2-iodo-1-phenylethoxy)methyloxolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1134218-0.05g |
2-[(2-iodo-1-phenylethoxy)methyl]oxolane |
1603015-74-2 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1134218-0.1g |
2-[(2-iodo-1-phenylethoxy)methyl]oxolane |
1603015-74-2 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1134218-0.25g |
2-[(2-iodo-1-phenylethoxy)methyl]oxolane |
1603015-74-2 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1134218-0.5g |
2-[(2-iodo-1-phenylethoxy)methyl]oxolane |
1603015-74-2 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1134218-1.0g |
2-[(2-iodo-1-phenylethoxy)methyl]oxolane |
1603015-74-2 | 1.0g |
$1086.0 | 2023-07-10 | ||
| Enamine | EN300-1134218-2.5g |
2-[(2-iodo-1-phenylethoxy)methyl]oxolane |
1603015-74-2 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1134218-5.0g |
2-[(2-iodo-1-phenylethoxy)methyl]oxolane |
1603015-74-2 | 5.0g |
$3147.0 | 2023-07-10 | ||
| Enamine | EN300-1134218-10.0g |
2-[(2-iodo-1-phenylethoxy)methyl]oxolane |
1603015-74-2 | 10.0g |
$4667.0 | 2023-07-10 | ||
| Enamine | EN300-1134218-1g |
2-[(2-iodo-1-phenylethoxy)methyl]oxolane |
1603015-74-2 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1134218-5g |
2-[(2-iodo-1-phenylethoxy)methyl]oxolane |
1603015-74-2 | 95% | 5g |
$2443.0 | 2023-10-26 |
2-(2-iodo-1-phenylethoxy)methyloxolane Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 2-(2-iodo-1-phenylethoxy)methyloxolane
Recent Advances in the Study of 2-(2-iodo-1-phenylethoxy)methyloxolane (CAS: 1603015-74-2) in Chemical Biology and Pharmaceutical Research
The compound 2-(2-iodo-1-phenylethoxy)methyloxolane (CAS: 1603015-74-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique iodo-phenylethoxy and oxolane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery. This research brief aims to summarize the latest findings and highlight the implications for future research and development.
One of the key areas of interest is the synthetic pathway of 2-(2-iodo-1-phenylethoxy)methyloxolane. Recent publications have detailed optimized methods for its preparation, emphasizing high yield and purity. The use of advanced catalytic systems and green chemistry principles has been particularly noteworthy, reducing the environmental impact while maintaining efficiency. These advancements are critical for scaling up production for preclinical and clinical studies.
In terms of biological activity, preliminary studies have demonstrated that 2-(2-iodo-1-phenylethoxy)methyloxolane exhibits significant interactions with specific protein targets involved in inflammatory pathways. Molecular docking simulations and in vitro assays have revealed its potential as an anti-inflammatory agent, with a unique binding affinity that distinguishes it from existing therapeutics. These findings suggest a novel mechanism of action, which could pave the way for new treatments for chronic inflammatory diseases.
Further investigations into the pharmacokinetics and pharmacodynamics of this compound have provided insights into its bioavailability and metabolic stability. Animal studies have shown favorable absorption and distribution profiles, with minimal off-target effects. These results are encouraging for its progression into further stages of drug development, although additional toxicology studies are warranted to ensure safety.
The potential applications of 2-(2-iodo-1-phenylethoxy)methyloxolane extend beyond anti-inflammatory therapy. Recent exploratory research has indicated its utility in oncology, particularly in targeting specific signaling pathways implicated in tumor growth. Early-stage in vivo models have shown tumor regression effects, highlighting its promise as a multi-targeted therapeutic agent. However, comprehensive studies are needed to elucidate its full spectrum of activity and potential synergies with existing treatments.
In conclusion, the compound 2-(2-iodo-1-phenylethoxy)methyloxolane (CAS: 1603015-74-2) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features, coupled with demonstrated biological activities, position it as a valuable lead for further investigation. Continued research efforts should focus on optimizing its therapeutic profile, exploring additional indications, and advancing it through the drug development pipeline. The insights gained from these studies could significantly contribute to the development of next-generation therapeutics.
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